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Compound of Interest

Compound Name: Cyanine3.5 NHS ester

Cat. No.: B606859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and

other key photophysical properties of Cyanine3.5 NHS ester, a widely used fluorescent dye for

labeling biomolecules. This document includes detailed quantitative data, a robust experimental

protocol for determining the molar extinction coefficient, and graphical representations of key

workflows.

Core Photophysical Properties of Cyanine3.5 NHS
Ester
Cyanine3.5 NHS ester is a reactive, amine-specific fluorescent label belonging to the cyanine

dye family. Its N-hydroxysuccinimide (NHS) ester functional group facilitates covalent

conjugation to primary amines on proteins, peptides, and other biomolecules, forming stable

amide bonds.[1] This dye is particularly valuable for fluorescence microscopy, flow cytometry,

and other fluorescence-based assays due to its brightness and photostability.[2]

Quantitative Data Summary
The following table summarizes the key quantitative photophysical properties of Cyanine3.5
NHS ester.
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Property Value Unit Notes

Molar Extinction

Coefficient (ε)
116,000 M⁻¹cm⁻¹

At the absorption

maximum (λmax) of

591 nm.[3][4]

Absorption Maximum

(λabs)
591 nm

The wavelength at

which the dye absorbs

the most light.[3][4]

Emission Maximum

(λem)
604 nm

The wavelength of

maximum

fluorescence intensity.

[3][4]

Quantum Yield (Φ) 0.35 -

A measure of the

efficiency of

fluorescence.[3][4]

Recommended

Solvents
DMF, DMSO -

The NHS ester is

soluble in organic

solvents but insoluble

in water.[3][4]

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is an intrinsic property of a substance that quantifies how

strongly it absorbs light at a particular wavelength. It is a critical parameter for accurately

determining the concentration of a substance in solution using the Beer-Lambert law.

Beer-Lambert Law: A = εbc

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (M⁻¹cm⁻¹)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.antibodies.com/catalog/assistive-reagents/cyanine-3-5-nhs-ester-a270137
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/62020.pdf
https://www.antibodies.com/catalog/assistive-reagents/cyanine-3-5-nhs-ester-a270137
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/62020.pdf
https://www.antibodies.com/catalog/assistive-reagents/cyanine-3-5-nhs-ester-a270137
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/62020.pdf
https://www.antibodies.com/catalog/assistive-reagents/cyanine-3-5-nhs-ester-a270137
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/62020.pdf
https://www.antibodies.com/catalog/assistive-reagents/cyanine-3-5-nhs-ester-a270137
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/62020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance (mol/L or M)

This protocol outlines the steps to experimentally determine the molar extinction coefficient of

Cyanine3.5 NHS ester.

Materials and Equipment
Cyanine3.5 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Spectrophotometer capable of UV-Vis measurements

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

Procedure
Preparation of a Stock Solution:

Accurately weigh a small amount (e.g., 1 mg) of Cyanine3.5 NHS ester using an

analytical balance.

Dissolve the weighed dye in a precise volume (e.g., 1 mL) of anhydrous DMF or DMSO in

a volumetric flask to create a concentrated stock solution.

Calculate the molar concentration of the stock solution using the molecular weight of

Cyanine3.5 NHS ester (741.62 g/mol ).[3]

Preparation of Serial Dilutions:

Perform a series of dilutions of the stock solution using the same solvent to prepare at

least five different concentrations.
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The concentrations should be chosen to yield absorbance values within the linear range of

the spectrophotometer (typically 0.1 to 1.0).

Absorbance Measurements:

Set the spectrophotometer to measure the absorbance spectrum of the solvent alone

(DMF or DMSO) to use as a blank.

Measure the absorbance of each of the diluted solutions at the absorption maximum of

Cyanine3.5 NHS ester (591 nm).

Data Analysis:

Plot a graph of absorbance (at 591 nm) on the y-axis against the concentration (in M) on

the x-axis.

Perform a linear regression on the data points.

According to the Beer-Lambert law, the slope of the resulting line will be the molar

extinction coefficient (ε) when the path length is 1 cm.

Visualized Workflows
The following diagrams illustrate the key experimental and logical workflows associated with

the use of Cyanine3.5 NHS ester.
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Experimental Workflow for Determining Molar Extinction Coefficient

Weigh Cyanine3.5 NHS Ester

Dissolve in Solvent (DMF/DMSO)
to create Stock Solution

Prepare Serial Dilutions

Measure Absorbance at 591 nm

Plot Absorbance vs. Concentration

Calculate Molar Extinction Coefficient
(Slope of the line)

Click to download full resolution via product page

Caption: Workflow for Molar Extinction Coefficient Determination.
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General Workflow for Protein Labeling with Cyanine3.5 NHS Ester

Preparation

Labeling Reaction

Purification

Analysis

Dissolve Protein in
Reaction Buffer (pH 8.3-8.5)

Add Dye Solution to
Protein Solution

Dissolve Cyanine3.5 NHS Ester
in DMF or DMSO

Incubate (1-4 hours at RT
or overnight at 4°C)

Separate Labeled Protein
from Unreacted Dye
(e.g., Gel Filtration)

Characterize Conjugate
(e.g., Determine Degree of Labeling)

Click to download full resolution via product page

Caption: Protein Labeling Workflow with Cyanine3.5 NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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